Cas no 224173-53-9 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid
• CAS No: 224173-53-9
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 5902643
• PubChem ID: 165939276
• Update Time: 2025-06-08

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 224173-53-9
• EN300-6729160
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid

• Inchi： 1S/C20H18N4O4/c25-19(26)18(11-24-10-9-21-23-24)22-20(27)28-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17-18H,11-12H2,(H,22,27)(H,25,26)
• InChI Key： BJMNNHPUEOZRER-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN1C=CN=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 378.13280507g/mol
• Monoisotopic Mass: 378.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid

Research Brief on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid (CAS: 224173-53-9)

In recent years, the compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid (CAS: 224173-53-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a triazole moiety, has shown promising applications in peptide synthesis, drug discovery, and bioconjugation strategies. The integration of these functional groups makes it a versatile building block for the development of novel therapeutics and diagnostic tools.

Recent studies have focused on the synthesis and optimization of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid to enhance its stability, solubility, and reactivity. Advances in solid-phase peptide synthesis (SPPS) have leveraged this compound as a key intermediate, particularly in the construction of complex peptide architectures. The triazole group, introduced via click chemistry, offers a robust and selective handle for further functionalization, enabling the attachment of various biomolecules, fluorescent tags, or drug payloads.

One of the most notable applications of this compound is in the development of targeted drug delivery systems. Researchers have utilized its triazole moiety to conjugate therapeutic agents to carrier molecules, such as antibodies or nanoparticles, improving the specificity and efficacy of drug delivery. Additionally, its Fmoc-protected amino acid backbone ensures compatibility with standard peptide synthesis protocols, facilitating its widespread adoption in academic and industrial settings.

In a recent study published in the Journal of Medicinal Chemistry, the compound was employed to synthesize a series of peptide-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The results demonstrated that the triazole-functionalized peptides exhibited enhanced binding affinity and metabolic stability compared to their non-functionalized counterparts. These findings underscore the potential of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid as a valuable tool in the design of next-generation therapeutics.

Another area of exploration involves the use of this compound in bioconjugation strategies for diagnostic applications. Its ability to form stable linkages with biomolecules has been exploited in the development of fluorescent probes and imaging agents. For instance, a study in Bioconjugate Chemistry reported the successful conjugation of this compound to a near-infrared (NIR) dye, resulting in a highly sensitive probe for in vivo imaging of tumor tissues. The probe demonstrated excellent target specificity and minimal off-target effects, highlighting the compound's utility in precision medicine.

Despite these advancements, challenges remain in the large-scale production and purification of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid. Researchers are actively investigating scalable synthetic routes and purification techniques to address these issues. Furthermore, ongoing studies are exploring the compound's potential in other therapeutic areas, such as antimicrobial and anti-inflammatory agents, broadening its scope of application.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,3-triazol-1-yl)propanoic acid (CAS: 224173-53-9) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from peptide synthesis to targeted drug delivery and diagnostic imaging. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in the development of innovative therapeutic and diagnostic solutions.